Cas no 97482-06-9 (2,3,4,5-tetrahydropyridin-6-ylcyanamide)

• Product Name: 2,3,4,5-tetrahydropyridin-6-ylcyanamide
• CAS No: 97482-06-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD01701313
• CID: 1123448
• PubChem ID: 57246
• Update Time: 2025-07-16

2,3,4,5-tetrahydropyridin-6-ylcyanamide Chemical and Physical Properties

Names and Identifiers

• (3,4,5,6-tetrahydro-2-pyridinyl)-Cyanamide
• 2,3,4,5-tetrahydropyridin-6-ylcyanamide
• delta(sup 2,N)-Piperidinecarbamonitrile
• MS-1413
• IBGVRGOSGHSTKP-UHFFFAOYSA-N
• MFCD01701313
• 2-cyanoiminopiperidine
• TM57400000
• CYANAMIDE, (3,4,5,6-TETRAHYDRO-2-PYRIDINYL)-
• SCHEMBL8521746
• NIOSH/TM5740000
• 97482-06-9
• Cyanamide, 2-piperidylidene-
• (3,4,5,6-Tetrahydro-2-pyridinyl)cyanamide
• DTXSID70242995
• SCHEMBL3735831
• AKOS006381616
• {[(2E)-piperidin-2-ylidene]amino}formonitrile
• N-(piperidin-2-ylidene)cyanamide
• 2-(N-Cyanimino)piperidine
• BRN 4798935
• Piperidin-2-yliden-cyanamide
• N-(2-piperidinylidene)cyanamide

• MDL： MFCD01701313
• Inchi： 1S/C6H9N3/c7-5-9-6-3-1-2-4-8-6/h1-4H2,(H,8,9)
• InChI Key： IBGVRGOSGHSTKP-UHFFFAOYSA-N
• SMILES： N1=C(CCCC1)NC#N

Computed Properties

• Exact Mass: 123.079647
• Monoisotopic Mass: 123.079647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.2
• XLogP3: -0.1

Experimental Properties

• Density: 1.15
• Boiling Point: 205.8°C at 760 mmHg
• Flash Point: 78.3°C
• Refractive Index: 1.584

Additional information on 2,3,4,5-tetrahydropyridin-6-ylcyanamide

Introduction to 2,3,4,5-tetrahydropyridin-6-ylcyanamide (CAS No. 97482-06-9)

2,3,4,5-tetrahydropyridin-6-ylcyanamide, also known by its CAS number 97482-06-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyanamides and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2,3,4,5-tetrahydropyridin-6-ylcyanamide.

Chemical Properties

2,3,4,5-tetrahydropyridin-6-ylcyanamide is a small molecule with a molecular formula of C₇H₁₀N₄. It has a molecular weight of approximately 158.18 g/mol. The compound features a six-membered ring with a nitrogen atom at the 1-position and a cyano group attached to the 6-position. The tetrahydropyridine ring is partially saturated, contributing to its unique chemical reactivity and stability. The presence of the cyano group imparts additional reactivity and potential for forming various derivatives.

Synthesis Methods

The synthesis of 2,3,4,5-tetrahydropyridin-6-ylcyanamide can be achieved through several routes. One common method involves the reaction of 2-cyanoacetamide with 1-methylcyclohexene in the presence of a suitable catalyst. Another approach involves the cyclization of an appropriate precursor followed by functional group modification to introduce the cyano group. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

2,3,4,5-tetrahydropyridin-6-ylcyanamide has been studied for its potential biological activities in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-inflammatory drugs. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has demonstrated potential as an antiviral agent against certain viral infections.

In cancer research, 2,3,4,5-tetrahydropyridin-6-ylcyanamide has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. These findings have sparked interest in further investigating its potential as a novel therapeutic agent for cancer treatment.

Clinical Trials and Research Advancements

The clinical potential of 2,3,4,5-tetrahydropyridin-6-ylcyanamide is currently being explored through various preclinical and clinical studies. Preclinical studies have demonstrated its efficacy in animal models of inflammation and cancer. These studies have provided valuable insights into its mechanism of action and safety profile.

In recent years, several clinical trials have been initiated to evaluate the safety and efficacy of 2,3,4,5-tetrahydropyridin-6-ylcyanamide-based drugs in human subjects. Early results from these trials have been promising, with reports indicating good tolerability and significant therapeutic effects in patients with inflammatory diseases and certain types of cancer.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2,3,4,5-tetrahydropyridin-6-ylcyanamide (CAS No. 97482-06-9) highlights its potential as a valuable therapeutic agent in multiple disease areas. Future studies will focus on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance its therapeutic efficacy.

In conclusion, 2,3,4,5-tetrahydropyridin-6-ylcyanamide (CAS No. 97482-06-9) represents an exciting area of research with significant implications for drug development. Its unique chemical structure and diverse biological activities make it a promising candidate for further investigation and potential clinical applications.